3-Hydroxy-2-octanone
Description
, also known as 2-octanon-3-ol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. is soluble (in water) and a very weakly acidic compound (based on its pKa). has been primarily detected in urine. Within the cell, is primarily located in the cytoplasm. has a brown and nutty taste.
Properties
CAS No. |
37160-77-3 |
|---|---|
Molecular Formula |
C8H16O2 |
Molecular Weight |
144.21 g/mol |
IUPAC Name |
3-hydroxyoctan-2-one |
InChI |
InChI=1S/C8H16O2/c1-3-4-5-6-8(10)7(2)9/h8,10H,3-6H2,1-2H3 |
InChI Key |
QWEHQNZGVUHHME-UHFFFAOYSA-N |
SMILES |
CCCCCC(C(=O)C)O |
Canonical SMILES |
CCCCCC(C(=O)C)O |
density |
0.927-0.933 |
Key on ui other cas no. |
37160-77-3 |
physical_description |
Colourless liquid; Brown nutty aroma |
solubility |
Practically insoluble or insoluble in water Soluble (in ethanol) |
Synonyms |
3-(R)-hydroxy-2-octanone 3-hydroxy-2-octanone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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